molecular formula C24H25N5O2 B3138367 N-(1-acetyl-3,3-dimethylindolin-6-yl)-2-((pyridin-4-ylmethyl)amino)nicotinamide CAS No. 453562-74-8

N-(1-acetyl-3,3-dimethylindolin-6-yl)-2-((pyridin-4-ylmethyl)amino)nicotinamide

Cat. No. B3138367
CAS RN: 453562-74-8
M. Wt: 415.5 g/mol
InChI Key: COGVKGIGAMIWEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(1-Acetyl-3,3-dimethylindolin-6-yl)-2-((pyridin-4-ylmethyl)amino)nicotinamide, or ADIPN, is a novel and effective inhibitor of the enzyme dihydrofolate reductase (DHFR). It is a small molecule that has been used in laboratory experiments to inhibit DHFR in a variety of organisms, including bacteria, yeast, and human cells. ADIPN is a promising drug candidate, as it has been shown to be a potent inhibitor of DHFR with an IC50 of 0.3 μM in human cells and 0.2 μM in yeast cells.

Scientific Research Applications

Scientific Research Applications

Enzymatic and Metabolic Studies

  • Nicotinamide Derivatives Utilization: Studies dating back to 1947 have discussed the utilization of nicotinamide derivatives by mammals, insects, and bacteria, highlighting their role in combating nutritional deficiencies such as pellagra and their metabolic pathways in various organisms (Ellinger, Fraenkel, & Abdel Kader, 1947).

Molecular Mechanisms and Drug Development

  • Inhibition Studies: Research on the inhibition of nicotinic acid and nicotinamide uptake into Bordetella pertussis by structural analogues of pyridine derivatives sheds light on the specificity of microbial transport systems and potential therapeutic targets (McPheat & Wardlaw, 1982).
  • Anticancer Properties: A study on the toxicity and antileukemic effectiveness of pyridine derivatives relates to their metabolite-antagonist relationship with nicotinamide, suggesting implications for antitumor chemotherapy (Humphreys et al., 1962).

Molecular Structure and Interactions

  • Dimer Formation Studies: The aggregation behavior of nicotinamide and picolinamide, investigated through spectroscopy and theoretical calculations, provides insights into the molecular interactions and stability of dimeric structures in different phases, which is crucial for understanding drug-receptor interactions and the design of pharmaceutical compounds (Borba et al., 2008).

Insecticidal Applications

  • Insecticidal Activity: Research on pyridine derivatives as insecticides, particularly their synthesis and toxicity against specific pests, indicates potential agricultural applications and the development of new pest management strategies (Bakhite et al., 2014).

properties

IUPAC Name

N-(1-acetyl-3,3-dimethyl-2H-indol-6-yl)-2-(pyridin-4-ylmethylamino)pyridine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H25N5O2/c1-16(30)29-15-24(2,3)20-7-6-18(13-21(20)29)28-23(31)19-5-4-10-26-22(19)27-14-17-8-11-25-12-9-17/h4-13H,14-15H2,1-3H3,(H,26,27)(H,28,31)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

COGVKGIGAMIWEN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)N1CC(C2=C1C=C(C=C2)NC(=O)C3=C(N=CC=C3)NCC4=CC=NC=C4)(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H25N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID801112288
Record name N-(1-Acetyl-2,3-dihydro-3,3-dimethyl-1H-indol-6-yl)-2-[(4-pyridinylmethyl)amino]-3-pyridinecarboxamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID801112288
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

415.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(1-acetyl-3,3-dimethylindolin-6-yl)-2-((pyridin-4-ylmethyl)amino)nicotinamide

CAS RN

453562-74-8
Record name N-(1-Acetyl-2,3-dihydro-3,3-dimethyl-1H-indol-6-yl)-2-[(4-pyridinylmethyl)amino]-3-pyridinecarboxamide
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=453562-74-8
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name N-(1-Acetyl-2,3-dihydro-3,3-dimethyl-1H-indol-6-yl)-2-[(4-pyridinylmethyl)amino]-3-pyridinecarboxamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID801112288
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-(1-acetyl-3,3-dimethylindolin-6-yl)-2-((pyridin-4-ylmethyl)amino)nicotinamide
Reactant of Route 2
Reactant of Route 2
N-(1-acetyl-3,3-dimethylindolin-6-yl)-2-((pyridin-4-ylmethyl)amino)nicotinamide
Reactant of Route 3
Reactant of Route 3
N-(1-acetyl-3,3-dimethylindolin-6-yl)-2-((pyridin-4-ylmethyl)amino)nicotinamide
Reactant of Route 4
Reactant of Route 4
N-(1-acetyl-3,3-dimethylindolin-6-yl)-2-((pyridin-4-ylmethyl)amino)nicotinamide
Reactant of Route 5
Reactant of Route 5
N-(1-acetyl-3,3-dimethylindolin-6-yl)-2-((pyridin-4-ylmethyl)amino)nicotinamide
Reactant of Route 6
Reactant of Route 6
N-(1-acetyl-3,3-dimethylindolin-6-yl)-2-((pyridin-4-ylmethyl)amino)nicotinamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.